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The table below summarizes the persistence data for lufenuron found in the search results, which primarily

includes degradation half-lives in various crops and one key dataset for soil.

Matrix Half-Life (T1/2) Experimental Conditions /| Notes

Soil 16.6 days (Reference); 89.6 Laboratory study; "stressed" soil underwent a drying-
days (Stressed) [1] rewetting cycle, severely delaying degradation [1].

Apple [2] 11.3 - 16.1 days Field trial, recommended dose.

Kumquat 9.1-12.6 days Field trial.

3]

Grape [4] ~2.8 days Field trial; initial deposit was 1.85 mg/kg.

A critical finding from the soil study is that environmental stress can drastically increase lufenuron's
persistence. The half-life increased more than fivefold in soil subjected to a single drying-rewetting cycle,

indicating that its dissipation is highly dependent on environmental conditions [1].

Soil Degradation Experimental Protocol

The most detailed methodology for studying lufenuron's fate in soil comes from a controlled laboratory

experiment [1]. The workflow and findings are summarized in the diagram below.
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Soil Degradation Experiment Workflow
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The specific experimental steps were as follows [1]:

¢ Soil Preparation: A silt loam grassland soil was sieved and adjusted to 40% of its maximum water-
holding capacity. It was then pre-equilibrated for one week under controlled conditions (20°C,

darkness).

e Stress Application: To simulate storage-related stress, a portion of the soil was air-dried for 14 days
to 1% water content and then carefully rewetted to the original level.

e CPP Application and Incubation: [phenyl-U-“C]lufenuron was applied to both stressed and
undisturbed reference soils at a field-relevant concentration of 0.3 mg/kg. The soils were incubated in

an open gas flow system at 20°C.

¢ Measurement: The degradation rate and mineralization of lufenuron were tracked by measuring
14COz2 released into trap solutions over time using liquid scintillation counting (LSC).
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Key Factors Influencing Persistence

The search results highlight several factors crucial for understanding lufenuron's environmental behavior:

¢ Soil Microbes: The study showed that drying-rewetting stress reduced microbial biomass and altered
the community structure, which was directly linked to the slower degradation of lufenuron [1]. This
indicates that microbial activity is a primary driver of its breakdown.

¢ Soil Sorption: The European Food Safety Authority (EFSA) notes that lufenuron has a very high log
Kow Value, meaning it is strongly adsorbed to soil organic matter. This reduces its mobility and

potential for uptake by rotational crops but may also affect its availability to degrading microorganisms

[5].
e Use Patterns: Lufenuron is an insect growth regulator (IGR) used in agriculture (e.g., citrus, cotton,
apples) and for controlling ectoparasites in companion animals [6] [3] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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